![molecular formula C13H7Cl2NO5 B6273942 4-(3,4-dichlorophenoxy)-3-nitrobenzoic acid CAS No. 958813-15-5](/img/no-structure.png)
4-(3,4-dichlorophenoxy)-3-nitrobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3,4-Dichlorophenoxyacetic acid” is a phenoxyacetic herbicide . It has been used in the synthesis of layered organic-inorganic nanohybrid material, zinc-aluminum-3,4-dicholorophenoxyacetate .
Synthesis Analysis
The synthesis of related compounds like “3,4-Dichlorophenoxyacetic acid” has been reported. For instance, it was used in the synthesis of layered organic-inorganic nanohybrid material, zinc-aluminum-3,4-dicholorophenoxyacetate .
Molecular Structure Analysis
The molecular structure of “3,4-Dichlorophenoxyacetic acid” is represented by the linear formula: Cl2C6H3OCH2CO2H .
Chemical Reactions Analysis
While specific chemical reactions involving “4-(3,4-dichlorophenoxy)-3-nitrobenzoic acid” are not available, related compounds have been studied. For example, the synthesis of 3,3′-dichloro-4,4′-diaminodiphenyl methane (MOCA) from o-chloroaniline and formaldehyde was carried out over HY zeolites .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3,4-Dichlorophenoxyacetic acid” include a molecular weight of 221.04, and it exists as crystals with a melting point of 138-140 °C .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3,4-dichlorophenoxy)-3-nitrobenzoic acid involves the conversion of 3-nitrobenzoic acid to the target compound through a series of reactions.", "Starting Materials": [ "3-nitrobenzoic acid", "3,4-dichlorophenol", "Sodium hydroxide", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Nitration of 3-nitrobenzoic acid with nitric acid and sulfuric acid to form 3-nitro-4-carboxybenzene", "Step 2: Reduction of 3-nitro-4-carboxybenzene with iron and hydrochloric acid to form 3-amino-4-carboxybenzene", "Step 3: Diazotization of 3-amino-4-carboxybenzene with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Coupling of diazonium salt with 3,4-dichlorophenol in alkaline medium to form 4-(3,4-dichlorophenoxy)-3-nitrobenzene", "Step 5: Oxidation of 4-(3,4-dichlorophenoxy)-3-nitrobenzene with potassium permanganate to form 4-(3,4-dichlorophenoxy)-3-nitrobenzoic acid", "Step 6: Neutralization of the reaction mixture with sodium bicarbonate and extraction with ethyl acetate", "Step 7: Purification of the crude product by recrystallization from ethanol", "Step 8: Characterization of the final product by spectroscopic techniques such as NMR and IR" ] } | |
CAS RN |
958813-15-5 |
Product Name |
4-(3,4-dichlorophenoxy)-3-nitrobenzoic acid |
Molecular Formula |
C13H7Cl2NO5 |
Molecular Weight |
328.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.